Cas no 109557-87-1 (Ethyl 16-bromohexadecanoate)

Ethyl 16-bromohexadecanoate structure
Ethyl 16-bromohexadecanoate structure
Product Name:Ethyl 16-bromohexadecanoate
CAS No:109557-87-1
MF:C18H35BrO2
MW:363.373305559158
CID:1192902
PubChem ID:59130148
Update Time:2025-04-20

Ethyl 16-bromohexadecanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 16-bromohexadecanoate
    • DTXSID80731062
    • SCHEMBL6520193
    • 109557-87-1
    • Inchi: 1S/C18H35BrO2/c1-2-21-18(20)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19/h2-17H2,1H3
    • InChI Key: ALECVYUGESQIQC-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCCCCCC(=O)OCC

Computed Properties

  • Exact Mass: 362.18215
  • Monoisotopic Mass: 362.18204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 17
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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